5-[(E)-(4-bromophenyl)methylidene]-2-imino-1-methyltetrahydro-4H-imidazol-4-one

• IUPAC Name: (5E)-2-amino-5-[(4-bromophenyl)methylidene]-1-methylimidazol-4-one
• InChI: InChI=1S/C11H10BrN3O/c1-15-9(10(16)14-11(15)13)6-7-2-4-8(12)5-3-7/h2-6H,1H3,(H2,13,14,16)/b9-6+
• InChI Key: KZEDNYGMGLDJIS-RMKNXTFCSA-N
• Canonical SMILES: CN1C(=CC2=CC=C(C=C2)Br)C(=O)N=C1N
• Isomeric SMILES: CN1/C(=C/C2=CC=C(C=C2)Br)/C(=O)N=C1N
• Molecular Formula: C11H10BrN3O
• Molecular Weight: 280.12 g/mol
• Solubility: 33.7 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “5-[(E)-(4-bromophenyl)methylidene]-2-imino-1-methyltetrahydro-4H-imidazol-4-one” is an organic compound with the molecular formula C11H10BrN3O. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a bromophenyl group attached to an imidazolone ring via a methylene bridge. The molecular weight of the compound is 280.125.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 280.125. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density are not available in the resources.

Scientific Research Applications

X-ray Diffraction Structures in Amyloid-Avid Probe Design

Compounds like 5-bromo-1-methyl-2-[N-methyl-N-(2′-O-tert-butylcarbonatethyl)-4′-aminophenyl]-1H-benzo[d]imidazole are explored for their potential in designing amyloid-avid probes. The X-ray diffraction structures of such benzimidazole compounds provide valuable insights for researchers in this field (Ribeiro Morais et al., 2012).

Reactivity with Organomagnesium Compounds

The reactivity of similar 4-arylidene-2-phenyl-2-imidazolin-5-ones towards organomagnesium compounds has been studied. Such reactions yield 4-disubstituted-methyl derivatives, valuable for further chemical synthesis (Asker et al., 1971).

Photodynamic Therapy Applications

A study on zinc phthalocyanine derivatives, including compounds with structural similarities to 5-[(E)-(4-bromophenyl)methylidene]-2-imino-1-methyltetrahydro-4H-imidazol-4-one, revealed their potential in photodynamic therapy. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and are valuable for cancer treatment applications (Pişkin et al., 2020).

Synthesis and Isomerism in Pharmaceutical Research

The synthesis of compounds like 4-imino-1-methyl-3-(4-nitrophenyl)imidazolidin-2-ones and their isomerism have been researched. Understanding the E,Z-isomerism and the exchange of the imino proton in such structures is crucial for pharmaceutical research and development (Angelova et al., 2003).

New Heterocyclic Systems in Drug Synthesis

Research on the synthesis of new heterocyclic systems, including derivatives of 5-methyl-2-phenyl-5H-benzo[b] imidazo, has expanded the possibilities for drug synthesis and development (Nagarapu & Ravirala, 2000).

Antiviral and Antitumor Agent Synthesis

A study focusing on 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, structurally related to the compound , showed promise as antiviral and antitumor agents. This research is significant for the development of new therapeutic agents (Hamdouchi et al., 1999).

Synthesis for Biochemical Applications

The synthesis of 4-bromo-2-(5,6-dinitro-1H-benzo[d]imidazol-2-yl)phenol, closely related to the compound , has been studied for its biochemical applications. This research explores the structure and reaction pathways of such compounds (Sun Ducheng, 2012).

Spectroscopic and Thermodynamic Analysis

Spectroscopic and thermodynamic properties of compounds like (4Z)-2-phenyl-1-{(E)-[4-propan-2-yl)benzylidene]amino}-4-[(thiophen-2-yl)methylidene]-1H-imidazol-5(4H)-one, which share structural similarities, have been analyzed to understand their stability and charge transfer characteristics (Uppal et al., 2019).

Future Directions

While specific future directions for this compound are not mentioned, similar compounds have been studied for their potential applications in various fields. For instance, E-olefins, which have substituents trans-disposed across the double bond, are important structural features in many isolated natural products. This suggests that the compound could potentially be studied for similar applications.